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Compound of Interest

Compound Name: 6-Bromoimidazo[1,2-a]pyrimidine

Cat. No.: B1294246 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction
6-Bromoimidazo[1,2-a]pyrimidine is a heterocyclic organic compound of significant interest in

medicinal chemistry and pharmaceutical development. Its rigid bicyclic core, composed of

fused imidazole and pyrimidine rings, serves as a versatile scaffold for the synthesis of novel

bioactive molecules. This compound and its derivatives are explored for various therapeutic

applications, including as kinase inhibitors in oncology and as antimicrobial agents.[1][2][3]

The determination of a compound's melting point is a fundamental analytical technique. It

serves as a crucial indicator of purity and is a key parameter for substance identification.[4] For

a pure crystalline solid, the melting point is a sharp, well-defined temperature range over which

the substance transitions from a solid to a liquid state.[4] Impurities typically cause a

depression and broadening of the melting point range, making this a simple yet powerful

method for a preliminary assessment of sample purity.[5] This guide provides a comprehensive

overview of the melting point of 6-Bromoimidazo[1,2-a]pyrimidine, detailed experimental

protocols for its determination, and its relevance in a research context.
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A summary of the key physicochemical properties of 6-Bromoimidazo[1,2-a]pyrimidine is

presented below.

Property Value Source

IUPAC Name
6-bromoimidazo[1,2-

a]pyrimidine
PubChem[6]

Molecular Formula C₆H₄BrN₃ Chem-Impex[1]

Molecular Weight 198.02 g/mol Chem-Impex[1]

CAS Number 865156-68-9 Sigma-Aldrich[7]

Appearance
White to orange to green

powder to crystal
Chem-Impex[1]

Melting Point Data
The reported melting point for 6-Bromoimidazo[1,2-a]pyrimidine varies slightly between

suppliers, which is common. The data is summarized in the table below.

Supplier/Source Melting Point (°C) Purity Assay

Chem-Impex 216 - 220 °C ≥ 98% (GC)

Sigma-Aldrich 212 - 216 °C 97%

Experimental Protocol: Melting Point Determination
The following protocol outlines the capillary method for determining the melting point of an

organic solid like 6-Bromoimidazo[1,2-a]pyrimidine. This method is widely used due to its

accuracy and the small amount of sample required.

4.1 Materials and Equipment

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)
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Thermometer (calibrated)

Mortar and pestle

Spatula

Watch glass or weighing paper

Sample of 6-Bromoimidazo[1,2-a]pyrimidine

4.2 Sample Preparation

Drying: Ensure the sample is completely dry, as moisture can depress the melting point. If

necessary, dry the sample in a desiccator.[4]

Pulverization: Place a small amount of the crystalline sample on a clean, dry watch glass.

Use a mortar and pestle or the flat end of a spatula to crush the sample into a fine, uniform

powder.[4] This ensures efficient heat transfer within the capillary tube.

Loading the Capillary Tube: Invert a capillary tube (sealed end down) and press the open

end into the powdered sample. A small amount of the compound will be forced into the tube.

Packing the Sample: Tap the sealed end of the capillary tube gently on a hard surface to

pack the powder down. Alternatively, drop the tube through a long glass tube onto the

benchtop. The goal is to obtain a tightly packed column of sample approximately 1-2 cm

high.[8]

4.3 Measurement Procedure

Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point

apparatus. Ensure the capillary is positioned correctly next to the thermometer bulb for

accurate temperature reading.[8][9]

Rapid Initial Heating (Optional but Recommended): To save time, perform a preliminary rapid

determination by heating the sample quickly to get an approximate melting point range.[5]

Accurate Determination: Allow the apparatus to cool. Using a fresh sample, begin heating

again. As the temperature approaches the approximate melting point (within 15-20°C),
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reduce the heating rate to approximately 1-2°C per minute. A slow heating rate is critical for

an accurate measurement.

Data Recording:

Record the temperature (T1) at which the first drop of liquid appears.

Record the temperature (T2) at which the entire sample has completely melted into a clear

liquid.[8]

Reporting: The melting point is reported as the range from T1 to T2.

Replicate Measurements: For accuracy, repeat the determination with at least two more

samples until consistent values are obtained.

Visualization of Experimental Workflow
The logical flow of the melting point determination process is illustrated in the diagram below.
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Caption: Workflow for Melting Point Determination.
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Conclusion
The melting point of 6-Bromoimidazo[1,2-a]pyrimidine is consistently reported in the range of

212-220°C. This physical constant is essential for its identification and for confirming its purity

following synthesis or before its use in further research and development. The standardized

capillary method provides a reliable and straightforward means for this determination.

Adherence to a meticulous experimental protocol, including proper sample preparation and

controlled heating rates, is paramount for obtaining accurate and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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